all-trans-Retinyl Stearate
all-trans-Retinyl Stearate
All-trans-retinyl stearate is a fatty acid ester formed between stearic acid and all-trans-retinol. It derives from an all-trans-retinol and an octadecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
631-87-8
VCID:
VC0132854
InChI:
InChI=1S/C38H64O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27-37(39)40-32-30-34(3)25-22-24-33(2)28-29-36-35(4)26-23-31-38(36,5)6/h22,24-25,28-30H,7-21,23,26-27,31-32H2,1-6H3/b25-22+,29-28+,33-24+,34-30+
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C
Molecular Formula:
C38H64O2
Molecular Weight:
552.9 g/mol
all-trans-Retinyl Stearate
CAS No.: 631-87-8
Reference Standards
VCID: VC0132854
Molecular Formula: C38H64O2
Molecular Weight: 552.9 g/mol
CAS No. | 631-87-8 |
---|---|
Product Name | all-trans-Retinyl Stearate |
Molecular Formula | C38H64O2 |
Molecular Weight | 552.9 g/mol |
IUPAC Name | [(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl] octadecanoate |
Standard InChI | InChI=1S/C38H64O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27-37(39)40-32-30-34(3)25-22-24-33(2)28-29-36-35(4)26-23-31-38(36,5)6/h22,24-25,28-30H,7-21,23,26-27,31-32H2,1-6H3/b25-22+,29-28+,33-24+,34-30+ |
Standard InChIKey | YNGACJMSLZMZOX-FPFNAQAWSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)OC/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(CCCC1(C)C)C |
SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C |
Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C |
Description | All-trans-retinyl stearate is a fatty acid ester formed between stearic acid and all-trans-retinol. It derives from an all-trans-retinol and an octadecanoic acid. |
Synonyms | Retinol 15-Octadecanoate; Retinol Octadecanoate; Retinol Stearate; Retinyl Stearate; |
PubChem Compound | 6438398 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume